Cas no 478077-92-8 (5-(chloromethyl)-2-methylpyrazolo1,5-apyrimidin-7-ol)

• Product Name: 5-(chloromethyl)-2-methylpyrazolo1,5-apyrimidin-7-ol
• CAS No: 478077-92-8
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• MDL: MFCD02570847
• CID: 2124935
• PubChem ID: 1485034
• Update Time: 2025-08-01

5-(chloromethyl)-2-methylpyrazolo1,5-apyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 5-chloromethyl-2-methyl-pyrazolo[1,5-a]pyrimidin-7-ol
• Pyrazolo[1,5-a]pyrimidin-7-ol, 5-(chloromethyl)-2-methyl- (9CI)
• 5-(chloromethyl)-2-methylpyrazolo1,5-apyrimidin-7-ol
• 1069473-62-6
• CHEMBL1351111
• EN300-2394667
• SR-01000738952-2
• 952938-62-4
• SCHEMBL956425
• 478077-92-8
• 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• CS-0080910
• 5-(CHLOROMETHYL)-2-METHYL-4H-PYRAZOLO[1,5-A]PYRIMIDIN-7-ONE
• AKOS005068346
• ZEYFQNQWYHFWHH-UHFFFAOYSA-N
• MFCD14702899
• HMS2629J12
• DB-332953
• Pyrazolo[1,5-a]pyrimidin-7(1H)-one, 5-(chloromethyl)-2-methyl-
• 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol
• 7R-0027
• STL560182
• 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol, AldrichCPR
• 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• DTXSID801177739
• MFCD02570847
• MLS000755354
• 5-(chloromethyl)-2-methyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• SR-01000738952
• AKOS015993426
• G29804
• SMR000338228

• MDL： MFCD02570847
• Inchi： 1S/C8H8ClN3O/c1-5-2-7-10-6(4-9)3-8(13)12(7)11-5/h2-3,11H,4H2,1H3
• InChI Key： JAYNBPKIWPWGQB-UHFFFAOYSA-N
• SMILES： ClCC1=CC(N2C(C=C(C)N2)=N1)=O

Computed Properties

• Exact Mass: 197.036
• Monoisotopic Mass: 197.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• LogP: 1.48210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5-(chloromethyl)-2-methylpyrazolo1,5-apyrimidin-7-ol

Introduction to 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 478077-92-8)

5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 478077-92-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol features a pyrazolo[1,5-a]pyrimidine core with a chloromethyl and methyl substituent, making it an interesting candidate for various biological studies.

The synthesis of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-methylpyrazolo[1,5-a]pyrimidin-7-one with chloromethylating agents such as chloromethyl methyl ether or chloromethyl tosylate. This synthetic route provides a high yield and purity of the final product, making it suitable for both laboratory-scale and industrial-scale production.

In terms of its biological properties, 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol has shown promising activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, this compound has shown anti-inflammatory and anti-proliferative effects in cell-based assays, suggesting its potential as a lead compound for the development of novel therapeutic agents.

The pharmacological profile of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol has been further explored through in vitro and in vivo studies. In vitro experiments have revealed that this compound can effectively modulate signaling pathways associated with cell growth and survival. For example, it has been shown to inhibit the activation of Akt and Erk signaling pathways, which are often dysregulated in cancer cells. These findings highlight the potential of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol as a therapeutic agent for treating cancers that rely on these signaling pathways.

In vivo studies have also provided valuable insights into the pharmacokinetic properties of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol. Preclinical animal models have demonstrated that this compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

The safety profile of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol as a potential drug candidate.

Beyond its therapeutic applications, 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol has also been investigated for its use as a chemical probe in biological research. Its ability to selectively modulate specific targets makes it a valuable tool for studying cellular processes and disease mechanisms. Researchers have utilized this compound to gain insights into the roles of various signaling pathways in cancer progression and other diseases.

In conclusion, 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 478077-92-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to explore its full potential, contributing to advancements in the field of drug discovery and development.